Cas no 679433-11-5 (1-Azetidinesulfonyl chloride, 3-(dimethylamino)-)

• Product Name: 1-Azetidinesulfonyl chloride, 3-(dimethylamino)-
• CAS No: 679433-11-5
• MF: C₅H₁₁ClN₂O₂S
• MW: 198.671038866043
• CID: 1722699
• PubChem ID: 85961291
• Update Time: 2025-04-21

1-Azetidinesulfonyl chloride, 3-(dimethylamino)- Chemical and Physical Properties

Names and Identifiers

• 1-Azetidinesulfonyl chloride, 3-(dimethylamino)-
• 3-(dimethylamino)azetidine-1-sulfonyl chloride
• EN300-6262825
• 679433-11-5

• Inchi： 1S/C5H11ClN2O2S/c1-7(2)5-3-8(4-5)11(6,9)10/h5H,3-4H2,1-2H3
• InChI Key： FESDQUXZSSLMDE-UHFFFAOYSA-N
• SMILES： ClS(N1CC(C1)N(C)C)(=O)=O

Computed Properties

• Exact Mass: 198.02313
• Monoisotopic Mass: 198.0229765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 49Ų

Experimental Properties

• PSA: 40.62